Cas no 2227715-27-5 (rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227715-27-5
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 5846459
• PubChem ID: 165651413
• Update Time: 2025-06-08

rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid
• EN300-1917090
• 2227715-27-5

• Inchi： 1S/C8H7BrO3/c9-4-1-7(12-3-4)5-2-6(5)8(10)11/h1,3,5-6H,2H2,(H,10,11)/t5-,6-/m1/s1
• InChI Key： HHQHSLLOHNLALQ-PHDIDXHHSA-N
• SMILES： BrC1=COC(=C1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 229.95786g/mol
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4Ų

Additional information on rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid

rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid is a compound with the CAS number 2227715-27-5. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications. The molecule consists of a cyclopropane ring fused with a carboxylic acid group and a 4-bromofuran substituent, making it a versatile compound for various research and development activities.

The cyclopropane ring in this compound is a three-membered carbon ring, which is known for its high ring strain and reactivity. This structural feature makes it an attractive target for studying chemical reactivity and designing new synthetic pathways. The 4-bromofuran substituent adds further complexity to the molecule, introducing electron-withdrawing effects that can influence the compound's chemical behavior.

Recent studies have highlighted the potential of rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules. For instance, the compound has shown promise in modulating enzyme activity, making it a candidate for therapeutic interventions in areas such as oncology and inflammation.

The synthesis of this compound involves multi-step organic reactions, including the formation of the cyclopropane ring and the introduction of the brominated furan group. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity. These methods are not only efficient but also environmentally friendly, aligning with current green chemistry principles.

In terms of applications, rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid has been utilized in medicinal chemistry as a building block for constructing complex molecules. Its chiral centers provide opportunities for enantioselective synthesis, which is crucial for developing chiral drugs with specific pharmacokinetic profiles.

Moreover, the compound has been studied for its interactions with biological systems. Preclinical studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. These findings suggest that the compound could serve as a lead molecule for developing targeted therapies.

From an analytical perspective, the characterization of rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid has been carried out using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure and stability under various conditions.

In conclusion, rac-(1R,2R)-2-(4-bromofuran-2-yl)cyclopropane-1-carboxylic acid is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it an invaluable tool for advancing chemical science and drug development.